Cas no 1522832-43-4 (2-(3-Bromopyridin-2-yl)ethanimidamide)

• Product Name: 2-(3-Bromopyridin-2-yl)ethanimidamide
• CAS No: 1522832-43-4
• MF: C₇H₈BrN₃
• MW: 214.062520027161
• MDL: MFCD29961414
• CID: 5602959
• PubChem ID: 83676902
• Update Time: 2025-11-02

2-(3-Bromopyridin-2-yl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

• EN300-1913554
• 1522832-43-4
• 2-(3-bromopyridin-2-yl)ethanimidamide
• 2-(3-Bromopyridin-2-yl)ethanimidamide

• MDL： MFCD29961414
• Inchi： 1S/C7H8BrN3/c8-5-2-1-3-11-6(5)4-7(9)10/h1-3H,4H2,(H3,9,10)
• InChI Key： RNDJFYTXCSBASJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN=C1CC(=N)N

Computed Properties

• Exact Mass: 212.99016g/mol
• Monoisotopic Mass: 212.99016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 62.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2-(3-Bromopyridin-2-yl)ethanimidamide

Comprehensive Overview of 2-(3-Bromopyridin-2-yl)ethanimidamide (CAS No. 1522832-43-4)

2-(3-Bromopyridin-2-yl)ethanimidamide (CAS No. 1522832-43-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated pyridine derivative is widely recognized for its role as a key intermediate in the synthesis of various bioactive molecules. The compound's unique structure, featuring a 3-bromopyridine moiety coupled with an ethanimidamide group, makes it a versatile building block in medicinal chemistry.

The growing demand for pyridine-based compounds in drug discovery has positioned 2-(3-Bromopyridin-2-yl)ethanimidamide as a valuable research chemical. Recent trends in pharmaceutical development, particularly in the areas of kinase inhibitors and antimicrobial agents, have highlighted the importance of such intermediates. Researchers are particularly interested in how the bromine substitution at the 3-position of the pyridine ring influences the compound's reactivity and potential biological activity.

From a chemical perspective, CAS 1522832-43-4 exhibits several noteworthy characteristics. The compound's molecular formula is C7H8BrN3, with a molecular weight of 214.06 g/mol. Its structural features include both hydrogen bond donor and acceptor sites, which contribute to its potential interactions with biological targets. The ethanimidamide functionality in particular has been the subject of numerous studies exploring its role in molecular recognition processes.

In synthetic applications, 2-(3-Bromopyridin-2-yl)ethanimidamide serves as a crucial precursor for the development of more complex heterocyclic systems. The bromine atom at the 3-position offers excellent opportunities for further functionalization through various cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. This versatility aligns perfectly with current industry needs for modular synthetic approaches in drug development pipelines.

The compound's stability profile has been extensively studied, with research indicating good stability under standard laboratory conditions. Proper storage recommendations typically include protection from light and moisture at room temperature. These characteristics make 1522832-43-4 a practical choice for research applications where consistent performance is required over extended periods.

Recent publications have explored the potential of 2-(3-Bromopyridin-2-yl)ethanimidamide derivatives in addressing current medical challenges. Of particular note is research into their application as precursors for compounds targeting protein-protein interactions, a hot topic in modern drug discovery. The COVID-19 pandemic has further highlighted the need for versatile chemical building blocks that can be rapidly adapted to new therapeutic targets, making compounds like this increasingly valuable.

Quality control aspects of CAS 1522832-43-4 are crucial for research applications. Standard analytical methods for this compound typically include HPLC purity assessment, NMR characterization, and mass spectrometric confirmation. The pharmaceutical industry's increasing emphasis on quality-by-design principles has made the reliable synthesis and characterization of such intermediates more important than ever.

From a commercial perspective, the market for pyridine derivatives like 2-(3-Bromopyridin-2-yl)ethanimidamide has shown steady growth. The compound's availability from multiple specialty chemical suppliers reflects its importance in modern synthetic chemistry. Current pricing trends indicate stable demand, with particular interest from contract research organizations and academic institutions engaged in medicinal chemistry programs.

Environmental and safety considerations for handling 1522832-43-4 follow standard laboratory protocols for brominated compounds. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection is recommended when working with this material. These precautions align with the pharmaceutical industry's increasing focus on green chemistry principles and workplace safety standards.

The future outlook for 2-(3-Bromopyridin-2-yl)ethanimidamide appears promising, with several research directions emerging. One particularly exciting area involves its potential use in the development of novel antiviral agents, responding to the global need for new therapeutic options. Additionally, the compound's applicability in materials science, particularly in the development of organic electronic materials, represents an expanding field of interest.

In conclusion, 2-(3-Bromopyridin-2-yl)ethanimidamide (CAS No. 1522832-43-4) stands as an important chemical entity in contemporary research. Its combination of structural features, synthetic versatility, and potential biological relevance ensures its continued importance in pharmaceutical and chemical development. As research trends evolve toward more targeted therapies and specialized materials, the value of such well-characterized intermediates is likely to grow accordingly.